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Get Quote

Avelumab (Bavencio®) is a human monoclonal antibody that targets the programmed death-

ligand 1 (PD-L1), a key immune checkpoint protein. By blocking the interaction of PD-L1 with

its receptor, programmed cell death protein 1 (PD-1), Avelumab unleashes the body's T-cells to

recognize and attack cancer cells. This document provides detailed application notes, protocols

for patient assistance programs, and summaries of key clinical trial data for researchers,

scientists, and drug development professionals.

Patient Assistance Program: CoverOne
EMD Serono and Pfizer offer a patient assistance program called CoverOne to help eligible

patients in the United States access Avelumab. The program provides two main types of

support: co-pay assistance for commercially insured patients and a patient assistance program

for those who are uninsured or underinsured.

CoverOne Application Protocol
The application process for the CoverOne program is designed to be streamlined for both

healthcare providers and patients.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1663166#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Enrollment The process is initiated by the healthcare provider by completing the

CoverOne Enrollment Form. This can be done either online through the CoverOne portal or by

faxing a completed form.[1][2]

Step 2: Submission of Documentation For patients applying to the Patient Assistance Program

(for uninsured or underinsured), proof of income is required.[1] Acceptable documents include:

Most recent Federal or State Tax Return or W2.

If tax documents are unavailable, the most recent two months of pay stubs, bank statements

showing income deposits, Social Security statements, or unemployment checks/statements

can be submitted.[1]

For the Co-pay Assistance Program, patients must have private or commercial health

insurance. An Explanation of Benefits (EOB) form must be submitted to CoverOne to receive

co-pay assistance.[3]

Step 3: Eligibility Determination A CoverOne representative will review the submitted

information and notify the healthcare provider and patient of the eligibility determination.[1]

Step 4: Medication Shipment Once approved for the Patient Assistance Program, Avelumab is

shipped directly to the healthcare provider's office.[4]

Eligibility Criteria
Co-pay Assistance Program:

Must be privately or commercially insured.[3]

Not eligible for patients covered by government healthcare programs such as Medicare or

Medicaid.[3][5]

Enrolled patients may pay as little as a $0 co-pay per treatment, with an annual maximum

benefit of $30,000.[3]

Patient Assistance Program:

Must be uninsured or underinsured.[1][6]
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Must meet certain income and residency criteria.[1]

Patients with Medicare Part D may be eligible and should contact the program for details.[4]

Mechanism of Action: PD-L1 Blockade and ADCC
Avelumab functions through a dual mechanism of action. Its primary mechanism is the

inhibition of the PD-L1/PD-1 immune checkpoint pathway.[7][8][9] Additionally, Avelumab's

native Fc region can induce antibody-dependent cell-mediated cytotoxicity (ADCC).[7][9]

PD-L1/PD-1 Signaling Pathway Blockade
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Caption: Avelumab's dual mechanism of action.

Clinical Trial Protocols and Data
Avelumab has been extensively studied in the JAVELIN clinical trial program across various

tumor types.[10] Below are summaries of the protocols and key efficacy data from pivotal trials.
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JAVELIN Merkel 200: Metastatic Merkel Cell Carcinoma
Experimental Protocol: This was a Phase II, single-arm, open-label, multicenter trial.[11][12]

Patient Population: Patients with histologically confirmed metastatic Merkel cell carcinoma

(mMCC) whose disease had progressed after one or more prior lines of chemotherapy.[12]

Treatment Regimen: Avelumab was administered at a dose of 10 mg/kg as an intravenous

infusion every 2 weeks.[11][13]

Primary Endpoint: Durable response, defined as an objective response lasting at least 6

months.[11]

Secondary Endpoints: Best overall response, duration of response, progression-free survival

(PFS), and overall survival (OS).[13]

Quantitative Data Summary:

Efficacy Endpoint Result (N=88) Citation

Objective Response Rate

(ORR)
33.0% (95% CI: 23.3-43.8) [13]

Complete Response (CR) 11.4% [13]

Median Duration of Response
Not Reached (95% CI: 18.0

months-not estimable)
[13]

1-Year Progression-Free

Survival (PFS) Rate
30% (95% CI: 21-41) [13]

1-Year Overall Survival (OS)

Rate
52% (95% CI: 41-62) [13]

Median Overall Survival (OS)
12.9 months (95% CI: 7.5-not

estimable)
[13]

JAVELIN Renal 101: Advanced Renal Cell Carcinoma
Experimental Protocol: This was a Phase III, randomized, open-label, multicenter trial.[14][15]
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Patient Population: Patients with untreated advanced renal cell carcinoma (aRCC).[16]

Treatment Arms:

Avelumab (10 mg/kg IV every 2 weeks) in combination with Axitinib (5 mg orally twice

daily).[17]

Sunitinib (50 mg orally once daily for 4 weeks on, 2 weeks off).[17]

Primary Endpoints: Progression-free survival (PFS) and overall survival (OS) in patients with

PD-L1-positive tumors.[15][16]

Quantitative Data Summary (Overall Population):

Efficacy
Endpoint

Avelumab +
Axitinib
(N=442)

Sunitinib
(N=444)

Hazard Ratio
(HR)

Citation

Median

Progression-Free

Survival (PFS)

13.8 months 8.4 months
0.69 (95% CI:

0.56-0.84)
[15]

Objective

Response Rate

(ORR)

51.4% 25.7% - [15]

Median Overall

Survival (OS)
44.8 months 38.9 months

0.88 (95% CI:

0.749-1.039)
[16]

JAVELIN Bladder 100: Locally Advanced or Metastatic
Urothelial Carcinoma
Experimental Protocol: This was a Phase III, randomized, open-label, multicenter trial.

Patient Population: Patients with unresectable locally advanced or metastatic urothelial

carcinoma that had not progressed with first-line platinum-containing chemotherapy.

Treatment Arms:
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Avelumab (10 mg/kg IV every 2 weeks) as first-line maintenance plus best supportive care

(BSC).

Best supportive care (BSC) alone.

Primary Endpoint: Overall survival (OS).

Quantitative Data Summary:

Efficacy
Endpoint

Avelumab +
BSC

BSC Alone
Hazard Ratio
(HR)

Citation

Median Overall

Survival (OS) in

all patients

21.4 months 14.3 months
0.69 (95% CI:

0.56-0.86)

Experimental Workflow Diagram
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Caption: Generalized workflow for JAVELIN clinical trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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